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Introduction
G Protein-Coupled Receptor 173 (GPR173), also known as SREB3, is a Class A orphan GPCR

that has garnered significant interest in recent years due to its roles in various physiological

processes. It is recognized as a receptor for the neuropeptide phoenixin, playing a role in the

regulation of the hypothalamic-pituitary-gonadal axis.[1][2][3] Additionally, GPR173 has been

identified as a novel receptor for cholecystokinin (CCK), mediating the potentiation of

GABAergic inhibition in the brain.[4][5] These functions position GPR173 as a potential

therapeutic target for reproductive disorders and neurological conditions involving excitation-

inhibition imbalance.

The generation of stable cell lines that reliably express GPR173 is a critical step for a multitude

of research applications, including high-throughput screening of compound libraries, antibody

development, and detailed investigation of its signaling pathways. This document provides a

comprehensive guide for creating and validating stable cell lines expressing GPR173 in

commonly used host systems such as Human Embryonic Kidney 293 (HEK293) and Chinese

Hamster Ovary (CHO) cells.

Key Experimental Workflow
The overall process for generating a stable cell line involves introducing a GPR173 expression

vector into host cells, selecting for cells that have successfully integrated the vector into their
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genome, and then isolating and expanding single cell-derived colonies to ensure a

homogenous population.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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